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Compound of Interest

Compound Name: Ac-LETD-CHO

Cat. No.: B12384420

Application Notes and Protocols for Ac-LETD-
CHO

A Comprehensive Guide for Researchers,
Scientists, and Drug Development Professionals

These application notes provide a detailed, step-by-step guide for the dissolution and storage
of Ac-LETD-CHO, a potent and specific inhibitor of caspase-8. Adherence to these protocols is
crucial for maintaining the inhibitor's activity and ensuring reproducible experimental outcomes.

Product Information
e Product Name: Ac-LETD-CHO

e Synonyms: N-Acetyl-Leu-Glu-Thr-Asp-CHO
e Target: Caspase-8[1]
e ICs0: 6.71 nM for caspase-8[1]

o Applications: Research of anticancer agents and studies involving the extrinsic apoptosis
pathway.[1]

Quantitative Data Summary
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The following table summarizes the key quantitative data for Ac-LETD-CHO.

Parameter Value Reference

ICso (Caspase-8) 6.71 nM [1]

Storage (Powder) -20°C for 3 years TargetMol Product Page
Storage (in Solvent) -80°C for 1 year TargetMol Product Page

MedChemExpress (for similar
-80°C for 6 months
compounds)[2]

MedChemExpress (for similar
-20°C for 1 month
compounds)[2]

Experimental Protocols
Dissolution of Ac-LETD-CHO for In Vitro Use

This protocol outlines the procedure for preparing a stock solution of Ac-LETD-CHO, typically
in Dimethy! Sulfoxide (DMSO), for use in cell-based assays and other in vitro experiments.

Materials:

Ac-LETD-CHO (lyophilized powder)

Anhydrous Dimethyl Sulfoxide (DMSO), sterile

Sterile, nuclease-free microcentrifuge tubes

Calibrated micropipettes and sterile tips
Protocol:

» Equilibration: Before opening, allow the vial of lyophilized Ac-LETD-CHO to equilibrate to
room temperature for at least 20 minutes. This prevents condensation from forming on the
powder, which can affect stability.
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e Solvent Addition: Based on the desired stock solution concentration (e.g., 10 mM), calculate
the required volume of DMSO. For example, for a 1 mg vial of Ac-LETD-CHO (Molecular
Weight: ~490.5 g/mol ), to make a 10 mM stock solution, add 203.9 uL of DMSO.

o Reconstitution: Carefully add the calculated volume of sterile DMSO to the vial of Ac-LETD-
CHO.

» Vortexing: Cap the vial securely and vortex gently for 1-2 minutes to ensure the peptide is
fully dissolved. Visually inspect the solution to confirm that no particulates are present. If
necessary, brief sonication in a water bath can aid dissolution.

 Aliquoting: To avoid repeated freeze-thaw cycles, which can degrade the inhibitor, it is highly
recommended to aliquot the stock solution into smaller, single-use volumes in sterile
microcentrifuge tubes.

o Storage: Store the aliquots at -80°C for long-term storage (up to 1 year) or at -20°C for short-
term storage (up to 1 month).[2]

Storage and Handling of Ac-LETD-CHO

Proper storage and handling are critical to maintain the integrity and activity of Ac-LETD-CHO.
Powder:

» Store the lyophilized powder at -20°C for long-term stability (up to 3 years).

o Keep the vial tightly sealed and protected from moisture.

Stock Solutions:

e Long-term: For storage longer than one month, store aliquots of the stock solution at -80°C.
This is the recommended condition to preserve activity for up to one year.

» Short-term: For frequent use, aliquots can be stored at -20°C for up to one month.[2]

e Avoid Repeated Freeze-Thaw Cycles: It is crucial to aliquot the stock solution into working
volumes to minimize the number of times the solution is thawed and refrozen.
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e Working Solutions: It is recommended to prepare fresh working solutions from the stock
solution for each experiment. If a working solution in aqueous buffer needs to be stored, it
should be for a very short period and kept on ice. Stability in aqueous solutions is limited.

Visualizations

Experimental Workflow: Dissolving and Storing Ac-
LETD-CHO

The following diagram illustrates the recommended workflow for preparing and storing Ac-
LETD-CHO stock solutions.
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Caption: Workflow for Ac-LETD-CHO dissolution and storage.
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Signaling Pathway: Extrinsic Apoptosis and Caspase-8

Ac-LETD-CHO inhibits caspase-8, a key initiator caspase in the extrinsic apoptosis pathway.
This pathway is triggered by the binding of extracellular death ligands to transmembrane death

receptors.
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Caption: The extrinsic apoptosis pathway and the inhibitory action of Ac-LETD-CHO.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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